Cas no 2172147-29-2 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpyrrolidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpyrrolidine-3-carboxylic acid
• CAS No: 2172147-29-2
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6436470
• PubChem ID: 165553068
• Update Time: 2025-06-25

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpyrrolidine-3-carboxylic acid
• 2172147-29-2
• EN300-1487591
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-2-methylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C25H28N2O5/c1-15(13-23(28)27-12-11-17(16(27)2)24(29)30)26-25(31)32-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,15-17,22H,11-14H2,1-2H3,(H,26,31)(H,29,30)
• InChI Key： JTOHIVZUDDQQRT-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C(CC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1C)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpyrrolidine-3-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpyrrolidine-3-carboxylic Acid (CAS No. 2172147-29-2)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpyrrolidine-3-carboxylic acid, with the CAS number 2172147-29-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, represents a convergence of advanced synthetic methodologies and biological activity, making it a subject of extensive research and development.

The molecular framework of this compound features a pyrrolidine core, which is a common motif in many bioactive molecules. The pyrrolidine ring is particularly noteworthy for its ability to interact with biological targets, often serving as a scaffold for drug design. In this specific compound, the pyrrolidine ring is further functionalized with a butanoyl side chain and a carboxylic acid group at the 3-position, enhancing its potential for biological activity.

One of the most striking features of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpyrrolidine-3-carboxylic acid is the presence of the (9H-fluoren-9-yl)methoxycarbonyl group. This moiety is not only structurally complex but also plays a crucial role in modulating the compound's pharmacological properties. The fluorene moiety, known for its stability and rigidity, contributes to the compound's solubility and bioavailability, while the methoxycarbonyl group enhances its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions.

In recent years, there has been a growing interest in developing novel compounds that can modulate neurological pathways. The pyrrolidine scaffold has been extensively studied for its potential in treating various neurological disorders, including Alzheimer's disease and Parkinson's disease. The compound in question has shown promise in preclinical studies as a potential modulator of neurotransmitter systems, particularly those involving acetylcholine and dopamine.

The synthesis of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpyrrolidine-3-carboxylic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies has been essential in constructing the complex molecular framework of this compound. These synthetic methodologies not only highlight the advancements in organic chemistry but also underscore the importance of precision in drug development.

Recent research has demonstrated that modifications to the pyrrolidine core can significantly alter the pharmacological properties of bioactive molecules. In particular, the introduction of substituents such as amino groups and carboxylic acid groups can enhance binding affinity to biological targets. The presence of these functional groups in 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpyrrolidine-3-carboxylic acid suggests that it may have potent activity against various diseases.

The compound's potential applications extend beyond neurological disorders. Studies have shown that it may also have anti-inflammatory and analgesic properties, making it a candidate for treating chronic pain conditions. Additionally, its structural complexity suggests that it could be further modified to develop new therapeutic agents targeting other diseases.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylpyrrolidine-3-carboxylic acid (CAS No. 2172147-29-2) is a promising compound with significant potential in pharmaceutical applications. Its unique molecular structure, characterized by a pyrrolidine core and functionalized with various substituents, makes it an attractive candidate for drug development. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly important role in the treatment of various diseases.